Cas no 4363-93-3 (Quinoline-4-carbaldehyde)

• Product Name: Quinoline-4-carbaldehyde
• CAS No: 4363-93-3
• MF: C₁₀H₇NO
• MW: 157.168682336807
• MDL: MFCD00006781
• CID: 44978
• PubChem ID: 24850610
• Update Time: 2025-10-28

Quinoline-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinecarboxaldehyde
• 4- Quinolinecarbaldehyde
• Quinoline-4-carbaldehyde
• 4-Formylquinoline
• Cinchoninaldehyde
• 4-Quinolinecarbaldehyde
• Quinoline-4-carboxaldehyde
• MGCGJBXTNWUHQE-UHFFFAOYSA-N
• 3A0K4YX051
• NSC1213
• chinolin-4-aldehyd
• quinoline-4-aldehyde
• 4quinolinecarboxaldehyde
• PubChem21887
• Quinolin 4-carbaldehyde
• 4-quinolincarboxaldehyde
• Quinolin-4-carboxaldehyde
• Quinoline-4-carbaldehyd e
• 4-quinoline carboxaldehyde
• 4-Quino
• AM20070094
• A6996
• MFCD00006781
• EINECS 224-453-0
• J-524189
• STR05653
• CS-W007672
• Q27256940
• F0394-0013
• InChI=1/C10H7NO/c12-7-8-5-6-11-10-4-2-1-3-9(8)10/h1-7H
• NSC 1213
• UNII-3A0K4YX051
• 4-Quinolinecarboxaldehyde, 97%
• NS00045918
• 4363-93-3
• FT-0602291
• RB3248
• NSC-1213
• CHEMBL1887130
• BP-10891
• J-803022
• 2,7-Dichloro-1-oxo-1,2-dihydroisoquinoline-4-sulfonyl chloride
• Q0061
• AI3-52674
• MGCGJBXTNWUHQE-UHFFFAOYSA-
• DTXSID50195899
• 4-quinoline-carboxaldehyde
• 4-QUINOLINYL ALDEHYDE
• PS-8826
• SY047204
• AKOS000270282
• Z274555868
• EN300-72982
• 4-Quinolinecarbaldehyde #
• SCHEMBL333756
• AC-22343
• NCGC00188133-01
• BB 0216345
• DB-024749
• DTXCID40118390
• STK802548

• MDL： MFCD00006781
• Inchi： 1S/C10H7NO/c12-7-8-5-6-11-10-4-2-1-3-9(8)10/h1-7H
• InChI Key： MGCGJBXTNWUHQE-UHFFFAOYSA-N
• SMILES： O=CC1C=CN=C2C=CC=CC2=1
• BRN： 113072

Computed Properties

• Exact Mass: 157.05300
• Monoisotopic Mass: 157.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.4
• Topological Polar Surface Area: 30

Experimental Properties

• Color/Form: Not available
• Density: 1.1599 (rough estimate)
• Melting Point: 45-52 °C (lit.)
• Boiling Point: 123°C/4mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.5000 (estimate)
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 29.96000
• LogP: 2.04730
• Solubility: Not available
• Sensitiveness: Air Sensitive

Quinoline-4-carbaldehyde Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H335
• Warning Statement： P261
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 37/38
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S24/25
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on Quinoline-4-carbaldehyde

Recent Advances in the Application of Quinoline-4-carbaldehyde (CAS: 4363-93-3) in Chemical Biology and Pharmaceutical Research

Quinoline-4-carbaldehyde (CAS: 4363-93-3) is a versatile chemical scaffold that has garnered significant attention in recent years due to its broad spectrum of biological activities and its utility as a key intermediate in the synthesis of pharmacologically active compounds. This research briefing provides an overview of the latest advancements in the application of Quinoline-4-carbaldehyde, focusing on its role in drug discovery, chemical biology, and material science. The discussion is based on peer-reviewed studies published within the last three years, ensuring the relevance and accuracy of the information presented.

Recent studies have highlighted the potential of Quinoline-4-carbaldehyde as a building block for the development of novel antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Quinoline-4-carbaldehyde exhibit potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers employed a combination of molecular docking and in vitro assays to elucidate the mechanism of action, revealing that these derivatives interfere with bacterial cell wall synthesis by targeting key enzymes such as penicillin-binding proteins (PBPs).

In addition to its antimicrobial properties, Quinoline-4-carbaldehyde has shown promise in the field of anticancer drug development. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of Quinoline-4-carbaldehyde-based compounds with selective cytotoxicity against various cancer cell lines, including breast (MCF-7) and lung (A549) carcinomas. The study utilized high-throughput screening and structure-activity relationship (SAR) analysis to identify the most promising candidates, which exhibited low toxicity toward normal human fibroblasts, suggesting a favorable therapeutic index.

Beyond its pharmaceutical applications, Quinoline-4-carbaldehyde has also been explored as a ligand in coordination chemistry and catalysis. A 2023 publication in Inorganic Chemistry described the use of Quinoline-4-carbaldehyde-derived Schiff base ligands to construct luminescent metal-organic frameworks (MOFs) with potential applications in sensing and imaging. The study highlighted the tunability of the Quinoline-4-carbaldehyde scaffold, which allows for the fine-tuning of photophysical properties to suit specific applications.

In conclusion, Quinoline-4-carbaldehyde (CAS: 4363-93-3) continues to be a valuable tool in chemical biology and pharmaceutical research, with recent studies underscoring its versatility and potential for addressing unmet medical needs. Future research directions may include the exploration of its applications in neurodegenerative disease therapeutics and the development of more sustainable synthetic routes to enhance its accessibility for large-scale production.